Cas no 909712-01-2 (1-[(5-Bromopyridin-2-yl)carbonyl]-4-methylpiperazine)

1-[(5-Bromopyridin-2-yl)carbonyl]-4-methylpiperazine is a brominated pyridine derivative featuring a methylpiperazine carbonyl moiety, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural framework allows for versatile functionalization, particularly in the development of bioactive compounds. The bromine substituent enhances reactivity for further cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex heterocyclic systems. The compound’s stability under standard conditions ensures reliable handling and storage. Its well-defined purity and consistent performance make it suitable for research applications requiring precise molecular modifications. This compound is particularly useful in medicinal chemistry for the design of kinase inhibitors and other targeted therapeutics.
1-[(5-Bromopyridin-2-yl)carbonyl]-4-methylpiperazine structure
909712-01-2 structure
Product Name:1-[(5-Bromopyridin-2-yl)carbonyl]-4-methylpiperazine
CAS No:909712-01-2
MF:C11H14BrN3O
MW:284.152361392975
CID:2138842
Update Time:2025-11-02

1-[(5-Bromopyridin-2-yl)carbonyl]-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 1-[(5-bromopyridin-2-yl)carbonyl]-4-methylpiperazine
    • RQZKEONFOSUEOE-UHFFFAOYSA-N
    • (5-Bromopyridin-2-yl)(4-methylpiperazin-1-yl)methanone
    • (5-bromo-pyridin-2-yl)-(4-methyl-piperazin-1-yl)-methanone
    • 1-[(5-Bromopyridin-2-yl)carbonyl]-4-methylpiperazine
    • Inchi: 1S/C11H14BrN3O/c1-14-4-6-15(7-5-14)11(16)10-3-2-9(12)8-13-10/h2-3,8H,4-7H2,1H3
    • InChI Key: RQZKEONFOSUEOE-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C=C1)C(N1CCN(C)CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 254
  • Topological Polar Surface Area: 36.4

1-[(5-Bromopyridin-2-yl)carbonyl]-4-methylpiperazine Pricemore >>

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Additional information on 1-[(5-Bromopyridin-2-yl)carbonyl]-4-methylpiperazine

1-[(5-Bromopyridin-2-yl)carbonyl]-4-methylpiperazine (CAS No. 909712-01-2): A Comprehensive Overview of Its Properties and Applications

1-[(5-Bromopyridin-2-yl)carbonyl]-4-methylpiperazine (CAS No. 909712-01-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and chemical synthesis. This compound, characterized by its unique bromopyridine and methylpiperazine moieties, serves as a valuable intermediate in the development of novel therapeutic agents. Its molecular structure, which combines a 5-bromopyridin-2-yl group with a 4-methylpiperazine backbone, makes it a versatile building block for drug discovery and material science applications.

The growing interest in 1-[(5-Bromopyridin-2-yl)carbonyl]-4-methylpiperazine is reflected in the increasing number of scientific publications and patent filings related to its use. Researchers are particularly intrigued by its potential role in the synthesis of kinase inhibitors, which are pivotal in the treatment of various diseases, including cancer and inflammatory disorders. The compound's CAS No. 909712-01-2 is frequently cited in academic and industrial research, underscoring its importance in modern chemistry.

One of the key features of 1-[(5-Bromopyridin-2-yl)carbonyl]-4-methylpiperazine is its ability to act as a ligand or intermediate in complex chemical reactions. Its bromine substituent enhances its reactivity, enabling it to participate in cross-coupling reactions such as the Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely employed in the synthesis of biologically active molecules, making this compound a cornerstone in medicinal chemistry.

In addition to its pharmaceutical applications, 1-[(5-Bromopyridin-2-yl)carbonyl]-4-methylpiperazine is also explored in the field of agrochemicals. Its structural attributes make it a candidate for the development of new pesticides and herbicides, addressing the global demand for sustainable agricultural solutions. The compound's CAS No. 909712-01-2 is often referenced in studies focusing on eco-friendly pest control methods, aligning with the current trend toward greener chemistry.

The synthesis of 1-[(5-Bromopyridin-2-yl)carbonyl]-4-methylpiperazine typically involves the reaction of 5-bromopyridine-2-carboxylic acid with 4-methylpiperazine under controlled conditions. This process highlights the compound's role as a high-value intermediate in organic synthesis. Researchers are continually optimizing these synthetic routes to improve yield and purity, ensuring the compound meets the stringent requirements of industrial and academic applications.

From a market perspective, the demand for 1-[(5-Bromopyridin-2-yl)carbonyl]-4-methylpiperazine is on the rise, driven by its expanding applications in drug discovery and material science. Suppliers and manufacturers are increasingly listing this compound under its CAS No. 909712-01-2 to cater to the needs of researchers and pharmaceutical companies. The compound's unique properties and versatility make it a sought-after chemical in the global market.

In conclusion, 1-[(5-Bromopyridin-2-yl)carbonyl]-4-methylpiperazine (CAS No. 909712-01-2) stands out as a critical compound in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, reflecting its broad utility. As research continues to uncover new uses for this molecule, its significance in scientific and industrial contexts is expected to grow, solidifying its position as a key player in the field of specialized chemicals.

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